Cas no 256954-38-8 (4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine)

• Product Name: 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine
• CAS No: 256954-38-8
• MF: C₉H₁₀F₃N₃
• MW: 217.19101190567
• MDL: MFCD01312182
• CID: 2838070
• PubChem ID: 640492
• Update Time: 2025-06-27

4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine
• MFCD01312182
• EU-0080792
• 2-quinazolinamine, 5,6,7,8-tetrahydro-4-(trifluoromethyl)-
• 256954-38-8
• SR-01000643545-1
• 2-amino-4-trifluoromethyl-5,6,7,8-tetrahydroquinazoline
• CDS1_000280
• STK976556
• BRD-K61119594-001-01-9
• InChI=1/C9H10F3N3/c10-9(11,12)7-5-3-1-2-4-6(5)14-8(13)15-7/h1-4H2,(H2,13,14,15
• 5,6,7,8-Tetrahydro-4-(trifluoromethyl)-2-quinazolinamine
• 4-Trifluoromethyl-5,6,7,8-tetrahydroquinazolin-2-ylamine
• C9H10F3N3
• AKOS000268420
• DTXSID30348745
• DivK1c_001320
• CS-0313622
• Maybridge1_002568
• F1371-0311
• HMS548M16
• F88221
• FS-1624
• CCG-54451
• DTXCID60299817
• 2-amino-5,6,7,8-tetrahydro-4-(trifluoromethyl)quinazoline

• MDL： MFCD01312182
• Inchi： 1S/C9H10F3N3/c10-9(11,12)7-5-3-1-2-4-6(5)14-8(13)15-7/h1-4H2,(H2,13,14,15)
• InChI Key： DPGLGUYFUNFDRY-UHFFFAOYSA-N
• SMILES： FC(C1=C2C(CCCC2)=NC(N)=N1)(F)F

Computed Properties

• Exact Mass: 217.08268182g/mol
• Monoisotopic Mass: 217.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine

Introduction to 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine (CAS No. 256954-38-8)

4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine, identified by the Chemical Abstracts Service Number (CAS No.) 256954-38-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline derivatives, a class of molecules known for their broad spectrum of biological activities. The presence of a trifluoromethyl group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The trifluoromethyl group is a key structural feature that enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. This modification has been widely employed in medicinal chemistry to improve pharmacokinetic profiles and binding affinity to biological targets. Quinazoline derivatives, in general, exhibit diverse pharmacological effects, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific substitution pattern in 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine contributes to its unique interaction with biological systems.

Recent advancements in drug discovery have highlighted the importance of quinazoline derivatives in addressing unmet medical needs. Studies have demonstrated that modifications at the 2-position of the quinazoline core can significantly alter the pharmacological properties of these compounds. The amine functionality in 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine provides a site for further derivatization, allowing chemists to explore a wide range of structural variations. This flexibility has enabled the synthesis of numerous analogs with enhanced biological activity and improved drug-like characteristics.

One of the most compelling aspects of 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine is its potential as a lead compound for the development of new drugs. Preclinical studies have shown that quinazoline derivatives can interact with various enzymes and receptors involved in disease pathways. For instance, some quinazoline-based compounds have been found to inhibit kinases and other enzymes implicated in cancer progression. The trifluoromethyl group further enhances these interactions by modulating electron density and steric hindrance around the binding site.

The synthesis of 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The introduction of the trifluoromethyl group can be accomplished through halogenation and subsequent metal-catalyzed cross-coupling reactions. These synthetic strategies have been refined over the years to ensure scalability and cost-effectiveness for industrial applications.

In addition to its pharmaceutical applications, 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine has shown promise in material science and agrochemical research. Its unique structural features make it a suitable candidate for designing advanced materials with tailored properties. Furthermore, quinazoline derivatives have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests.

The growing interest in 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine is reflected in the increasing number of research publications and patents filed in recent years. Academic institutions and pharmaceutical companies are actively investigating this compound for its potential therapeutic applications. Collaborative efforts between chemists and biologists have led to the discovery of novel derivatives with improved efficacy and reduced side effects. These findings underscore the importance of quinazoline-based compounds in modern drug development.

Future research directions may focus on optimizing synthetic routes to enhance accessibility and sustainability. Green chemistry principles are being increasingly adopted to minimize environmental impact during drug synthesis. Additionally, computational methods such as molecular modeling and virtual screening are being employed to accelerate the discovery process. These approaches can help identify promising candidates for further experimental validation.

The role of 4-Trifluoromethyl-5,6,7,8-tetrahydro-quinazolin-2-ylamine as a building block for drug discovery underscores its significance in medicinal chemistry. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research continues to evolve，this compound is likely to remain at the forefront of therapeutic innovation，providing new solutions to complex medical challenges.